Cas no 193630-25-0 (1(3H)-Isobenzofuranone, 3-(3-ethyl-4-hydroxyphenyl)-3-(4-hydroxyphenyl)-)

1(3H)-Isobenzofuranone, 3-(3-ethyl-4-hydroxyphenyl)-3-(4-hydroxyphenyl)- Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-(3-ethyl-4-hydroxyphenyl)-3-(4-hydroxyphenyl)-
• 3-(3-Ethyl-4-hydroxyphenyl)-3-(4-hydroxyphenyl)-1(3H)-isobenzofuranone
• DTXSID601154218
• 193630-25-0

• InChIKey： MQUGNZVUMYKLBY-UHFFFAOYSA-N
• Inchi： 1S/C22H18O4/c1-2-14-13-16(9-12-20(14)24)22(15-7-10-17(23)11-8-15)19-6-4-3-5-18(19)21(25)26-22/h3-13,23-24H,2H2,1H3
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2=CC=C(O)C(CC)=C2)(C2=CC=C(O)C=C2)O1

Computed Properties

• Exact Mass: 346.12050905g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 346.12050905g/mol
• Heavy Atom Count: 26
• Complexity: 512
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Boiling Point: 553.8±50.0 °C(Predicted)
• pka: 9.53±0.30(Predicted)
• Density: 1.319±0.06 g/cm3(Predicted)